Cas no 2172306-47-5 (7-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamidoheptanoic acid)

• Product Name: 7-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamidoheptanoic acid
• CAS No: 2172306-47-5
• MF: C₂₈H₃₆N₂O₅
• MW: 480.595848083496
• CID: 5837888
• PubChem ID: 165809798
• Update Time: 2025-10-30

7-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamidoheptanoic acid Chemical and Physical Properties

Names and Identifiers

• 7-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamidoheptanoic acid
• 2172306-47-5
• 7-[5-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4-methylpentanamido]heptanoic acid
• EN300-1517711

• Inchi： 1S/C28H36N2O5/c1-20(15-16-26(31)29-17-9-3-2-4-14-27(32)33)18-30-28(34)35-19-25-23-12-7-5-10-21(23)22-11-6-8-13-24(22)25/h5-8,10-13,20,25H,2-4,9,14-19H2,1H3,(H,29,31)(H,30,34)(H,32,33)
• InChI Key： BSBFXWLXGKAFBU-UHFFFAOYSA-N
• SMILES： O(C(NCC(C)CCC(NCCCCCCC(=O)O)=O)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 480.26242225g/mol
• Monoisotopic Mass: 480.26242225g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 35
• Rotatable Bond Count: 15
• Complexity: 662
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.6
• Topological Polar Surface Area: 105Ų

Additional information on 7-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamidoheptanoic acid

Comprehensive Overview of 7-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamidoheptanoic acid (CAS No. 2172306-47-5)

In the realm of synthetic chemistry and pharmaceutical research, 7-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamidoheptanoic acid (CAS No. 2172306-47-5) has emerged as a compound of significant interest. This molecule, characterized by its intricate structure and functional groups, plays a pivotal role in peptide synthesis and drug development. The presence of the 9H-fluoren-9-ylmethoxycarbonyl (Fmoc) protecting group makes it particularly valuable in solid-phase peptide synthesis (SPPS), a technique widely employed in the production of therapeutic peptides and biologics.

The compound's unique structure, featuring a heptanoic acid backbone and a 4-methylpentanamido moiety, contributes to its versatility in chemical modifications. Researchers often utilize this molecule to introduce specific functionalities into peptides, enhancing their stability, bioavailability, and target specificity. Given the growing demand for peptide-based therapeutics in treating diseases such as diabetes, cancer, and autoimmune disorders, 7-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamidoheptanoic acid has garnered attention as a key intermediate in modern drug discovery pipelines.

One of the most frequently searched topics in the context of this compound revolves around its synthetic applications and mechanism of action. Scientists and chemists often inquire about the optimal conditions for its use in SPPS, including coupling reagents, solvents, and reaction times. Additionally, the compound's compatibility with other Fmoc-protected amino acids is a subject of interest, as it directly impacts the efficiency of peptide assembly. Recent advancements in automated peptide synthesizers have further amplified the relevance of this molecule, enabling high-throughput production of complex peptides with minimal manual intervention.

Another area of focus is the stability and storage of 7-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamidoheptanoic acid. Proper handling and storage conditions are critical to maintaining its reactivity and preventing degradation. Researchers often seek guidance on the ideal temperature, humidity, and light exposure for long-term storage. Furthermore, the compound's solubility in common organic solvents, such as dimethylformamide (DMF) and dichloromethane (DCM), is a recurring topic in scientific forums and discussions.

The compound's role in peptide-drug conjugates (PDCs) is another hot topic in the scientific community. PDCs represent a promising class of therapeutics that combine the specificity of peptides with the potency of small-molecule drugs. 7-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamidoheptanoic acid serves as a linker or spacer in these conjugates, enabling precise control over drug release kinetics and targeting. This application aligns with the broader trend of personalized medicine, where tailored therapies are designed to meet individual patient needs.

In conclusion, 7-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamidoheptanoic acid (CAS No. 2172306-47-5) stands as a cornerstone in peptide chemistry and drug development. Its multifaceted applications, from SPPS to PDCs, underscore its importance in advancing modern therapeutics. As research continues to unravel its potential, this compound is poised to remain a focal point in the quest for innovative and effective treatments.